![molecular formula C25H24N2O2S B4700121 5,5-diphenyl-3-[4-(phenylthio)butyl]-2,4-imidazolidinedione](/img/structure/B4700121.png)
5,5-diphenyl-3-[4-(phenylthio)butyl]-2,4-imidazolidinedione
Overview
Description
5,5-diphenyl-3-[4-(phenylthio)butyl]-2,4-imidazolidinedione, also known as DPH, is a potent and selective inhibitor of the enzyme dihydroorotate dehydrogenase (DHODH). DHODH is a key enzyme in the de novo pyrimidine synthesis pathway, which is essential for DNA and RNA synthesis. DPH has been extensively studied for its potential therapeutic applications in various diseases, including cancer, autoimmune disorders, and viral infections.
Mechanism of Action
5,5-diphenyl-3-[4-(phenylthio)butyl]-2,4-imidazolidinedione inhibits DHODH by binding to the enzyme's active site and preventing the oxidation of dihydroorotate to orotate. This leads to a decrease in pyrimidine synthesis and DNA replication, which ultimately results in cell cycle arrest and apoptosis.
Biochemical and Physiological Effects:
This compound has been shown to have potent antiproliferative effects on cancer cells, as well as anti-inflammatory effects in autoimmune disorders. In addition, this compound has been shown to have antiviral effects against various viruses, including hepatitis C virus and dengue virus.
Advantages and Limitations for Lab Experiments
One advantage of using 5,5-diphenyl-3-[4-(phenylthio)butyl]-2,4-imidazolidinedione in lab experiments is its high potency and selectivity for DHODH, which allows for specific targeting of the enzyme. However, one limitation is that this compound is a relatively new compound, and its long-term effects and potential toxicity are not well understood.
Future Directions
Future research on 5,5-diphenyl-3-[4-(phenylthio)butyl]-2,4-imidazolidinedione could focus on its potential therapeutic applications in other diseases, such as neurological disorders and metabolic diseases. In addition, further studies could investigate the long-term effects and potential toxicity of this compound, as well as its pharmacokinetics and pharmacodynamics in vivo. Finally, research could also focus on developing new derivatives of this compound with improved efficacy and selectivity for DHODH.
Scientific Research Applications
5,5-diphenyl-3-[4-(phenylthio)butyl]-2,4-imidazolidinedione has been extensively studied for its potential therapeutic applications in various diseases. In cancer, this compound has been shown to induce cell cycle arrest and apoptosis in cancer cells by inhibiting DHODH, which leads to a decrease in pyrimidine synthesis and DNA replication. In autoimmune disorders, this compound has been shown to inhibit T cell proliferation and cytokine production, which reduces inflammation and autoimmune responses. In viral infections, this compound has been shown to inhibit viral replication by targeting DHODH, which is required for viral DNA replication.
Properties
IUPAC Name |
5,5-diphenyl-3-(4-phenylsulfanylbutyl)imidazolidine-2,4-dione | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H24N2O2S/c28-23-25(20-12-4-1-5-13-20,21-14-6-2-7-15-21)26-24(29)27(23)18-10-11-19-30-22-16-8-3-9-17-22/h1-9,12-17H,10-11,18-19H2,(H,26,29) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DSNMDPJFONXBJN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2(C(=O)N(C(=O)N2)CCCCSC3=CC=CC=C3)C4=CC=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H24N2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
416.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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